Cas no 2310082-37-0 (2-cyclopropyl-4-{octahydrocyclopentacpyrrol-2-yl}pyrimidine)

• Product Name: 2-cyclopropyl-4-{octahydrocyclopentacpyrrol-2-yl}pyrimidine
• CAS No: 2310082-37-0
• MF: C₁₄H₁₉N₃
• MW: 229.320762872696
• CID: 5340169
• Update Time: 2025-05-25

2-cyclopropyl-4-{octahydrocyclopentacpyrrol-2-yl}pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-(2-cyclopropylpyrimidin-4-yl)octahydrocyclopenta[c]pyrrole
• 2-(2-cyclopropylpyrimidin-4-yl)-3,3a,4,5,6,6a-hexahydro-1H-cyclopenta[c]pyrrole
• 2-cyclopropyl-4-{octahydrocyclopentacpyrrol-2-yl}pyrimidine

• Inchi： 1S/C14H19N3/c1-2-11-8-17(9-12(11)3-1)13-6-7-15-14(16-13)10-4-5-10/h6-7,10-12H,1-5,8-9H2
• InChI Key： OPMKEZQJHCQWAW-UHFFFAOYSA-N
• SMILES： N1(C2C=CN=C(C3CC3)N=2)CC2CCCC2C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 277
• XLogP3: 2.6
• Topological Polar Surface Area: 29

Additional information on 2-cyclopropyl-4-{octahydrocyclopentacpyrrol-2-yl}pyrimidine

Compound CAS No. 2310082-37-0: 2-Cyclopropyl-4-{Octahydrocyclopentacpyrrol-2-yl}Pyrimidine

The compound CAS No. 2310082-37-0, also known as 2-Cyclopropyl-4-{Octahydrocyclopentacpyrrol-2-yl}Pyrimidine, is a highly specialized organic molecule with significant potential in the field of medicinal chemistry and drug discovery. This compound has garnered attention due to its unique structural features and promising biological activities, making it a subject of extensive research in recent years.

The molecular structure of 2-Cyclopropyl and the Octahydrocyclopentacpyrrol substituent on the pyrimidine ring introduces a high degree of complexity and diversity, which are crucial for binding to specific biological targets. Pyrimidines, as heterocyclic aromatic compounds, are well-known for their role in nucleic acids and have been extensively studied for their pharmacological properties. The integration of a cyclopropyl group further enhances the molecule's stability and bioavailability, making it an attractive candidate for therapeutic applications.

Recent studies have highlighted the potential of this compound in targeting various disease states, including cancer, inflammation, and neurodegenerative disorders. For instance, researchers have demonstrated that Octahydrocyclopentacpyrrol-containing pyrimidines exhibit potent anti-proliferative effects against cancer cell lines, suggesting their role in oncology drug development. Additionally, the compound's ability to modulate key signaling pathways involved in inflammation has positioned it as a potential candidate for anti-inflammatory therapies.

The synthesis of CAS No. 2310082-37-0 involves a multi-step process that combines advanced organic chemistry techniques, including cyclization reactions and stereochemical control to ensure the correct configuration of the octahydrocyclopentacpyrrol moiety. The development of efficient synthetic routes has been a focal point for chemists, as it directly impacts the scalability and cost-effectiveness of producing this compound for preclinical and clinical studies.

In terms of pharmacokinetics, studies have shown that this compound exhibits favorable absorption profiles and moderate clearance rates, which are essential attributes for orally administered drugs. Its bioavailability is further enhanced by the presence of the cyclopropyl group, which minimizes metabolic degradation pathways while maintaining optimal solubility characteristics.

The integration of computational chemistry tools has played a pivotal role in understanding the molecular interactions of this compound with its biological targets. Molecular docking studies have revealed that the pyrimidine core interacts effectively with key residues in target proteins, such as kinases and receptors, providing insights into its mechanism of action.

In conclusion, CAS No. 2310082-37-0, or 2-Cyclopropyl-4-{Octahydrocyclopentacpyrrol-2-yl}Pyrimidine, represents a cutting-edge advancement in medicinal chemistry with diverse therapeutic applications. Its unique structure, coupled with promising biological activities, positions it as a leading candidate for future drug development efforts.